Cas no 22049-95-2 (Methyl 2-oxopyrrolidine-3-carboxylate)

Methyl 2-oxopyrrolidine-3-carboxylate is a versatile heterocyclic ester widely used as an intermediate in organic synthesis and pharmaceutical applications. Its pyrrolidinone core and ester functionality make it a valuable building block for the preparation of bioactive compounds, including nootropics and other CNS-active agents. The compound exhibits high reactivity at the carbonyl and ester groups, enabling efficient derivatization. Its stability under standard conditions and compatibility with common synthetic methodologies further enhance its utility in multistep syntheses. The product is typically supplied with high purity, ensuring consistent performance in research and industrial processes. Its structural features also facilitate exploration of structure-activity relationships in medicinal chemistry.

Methyl 2-oxopyrrolidine-3-carboxylate structure

22049-95-2 structure

Product Name:Methyl 2-oxopyrrolidine-3-carboxylate

CAS No:22049-95-2

MF:C₆H₉NO₃

MW:143.140561819077

MDL:MFCD06254247

CID:1024101

PubChem ID:4738123

Update Time:2025-05-27

Methyl 2-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-oxopyrrolidine-3-carboxylate
- 2-oxo-pyrrolidine-3-carboxylic acid methyl ester
- AC1NHCW8
- AK101744
- ANW-62714
- CTK8B9563
- methyl 2-oxo-3-pyrrolidinecarboxylate
- SureCN43971
- 22049-95-2
- 3-Pyrrolidinecarboxylic acid, 2-oxo-, methyl ester
- MFCD06254247
- EN300-212077
- SCHEMBL43971
- AKOS003587365
- Methyl2-oxopyrrolidine-3-carboxylate
- CS-W006761
- AKOS016843321
- DTXSID50406179
- DS-2441
- BFDDWABERUPPIN-UHFFFAOYSA-N
- A878766
- DB-119373
- 3-methoxycarbonyl-2-pyrrolidone
- MDL： MFCD06254247
- Inchi： 1S/C6H9NO3/c1-10-6(9)4-2-3-7-5(4)8/h4H,2-3H2,1H3,(H,7,8)
- InChI Key： BFDDWABERUPPIN-UHFFFAOYSA-N
- SMILES： O(C)C(C1C(NCC1)=O)=O

Computed Properties

Exact Mass: 143.05827
Monoisotopic Mass: 143.058243149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 55.4Å²

Experimental Properties

PSA: 55.4

Methyl 2-oxopyrrolidine-3-carboxylate Pricemore >>

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TRC	M499520-30mg	Methyl 2-oxopyrrolidine-3-carboxylate	22049-95-2		30mg	$ 50.00	2022-06-03
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TRC	M499520-300mg	Methyl 2-oxopyrrolidine-3-carboxylate	22049-95-2		300mg	$ 320.00	2022-06-03
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abcr	AB439927-	Methyl 2-oxopyrrolidine-3-carboxylate; .	22049-95-2			€534.60	2023-02-03